Cas no 26158-99-6 (Pentane, 1-(ethylthio)-)
Pentane, 1-(ethylthio)- structure
Product Name:Pentane, 1-(ethylthio)-
CAS No:26158-99-6
MF:C7H16S
MW:132.266941070557
CID:1425528
PubChem ID:520245
Update Time:2025-04-20
Pentane, 1-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Pentane, 1-(ethylthio)-
- SOGIWVXLDPPMMF-UHFFFAOYSA-N
- n-Pentyl ethyl sulfide
- 24487-57-8
- 1-(Ethylsulfanyl)pentane
- 3-Thiaoctane
- n-Amyl ethyl sulfide
- AKOS006228075
- Sulfide, ethyl pentyl
- DTXSID20334293
- 26158-99-6
- ethyl(pentyl)sulfane
- Ethyl pentyl sulfide
- DB-046467
- Pentyl ethyl sulfide
- SCHEMBL201544
- 1-ethylsulfanylpentane
- n-Pentyl ethyl sulphide
-
- Inchi: 1S/C7H16S/c1-3-5-6-7-8-4-2/h3-7H2,1-2H3
- InChI Key: SOGIWVXLDPPMMF-UHFFFAOYSA-N
- SMILES: S(CC)CCCCC
Computed Properties
- Exact Mass: 132.09738
- Monoisotopic Mass: 132.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 35.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.8390
- Melting Point: -66.8°C (estimate)
- Boiling Point: 154.25°C (estimate)
- Refractive Index: 1.4333 (estimate)
- PSA: 0
Pentane, 1-(ethylthio)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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